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Compound of Interest

Compound Name: Yatein

CAS No.: 61091-56-3

Cat. No.: B1197467

Get Quote

Part 1: Executive Safety Summary & Hazard Logic
Yatein is a dibenzylbutyrolactone lignan exhibiting significant biological activity, specifically as a

tubulin destabilizer and Topoisomerase II

inhibitor. While not federally listed as a P-list (acutely hazardous) waste under 40 CFR 261.33,
its mechanism of action—inducing DNA damage and apoptosis in mammalian cells—mandates
that it be handled with the same rigor as cytotoxic antineoplastic agents.[1]

The Core Directive: Treat all Yatein waste as High-Hazard Chemical Waste destined for high-

temperature incineration.[1] Under no circumstances should Yatein or its solutions be

discharged into municipal sewer systems.
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Parameter Specification Operational Implication

CAS Number 40456-50-6
Use for waste manifesting and

inventory tracking.[1]

Physical State Solid (Powder)
High risk of aerosolization;

HEPA filtration required.[1]

Solubility DMSO, Ethanol

Hydrophobic; water rinsing is

ineffective for decontamination.

[1]

Hazard Class
Irritant (H315, H319, H335);

Potential Cytotoxin

Handle as a

reproductive/developmental

toxin.[1]

Disposal Code Non-Regulated (RCRA)*

Assign internal code "CYTO-

ORG" (Cytotoxic Organic) for

incineration.

Part 2: Waste Segregation Strategy (Self-Validating
System)
To ensure scientific integrity and safety, we utilize a Self-Validating Segregation System. This

prevents cross-contamination and ensures the waste stream is rejected by the disposal facility

if improperly sorted.

Logic of the System:
Source Control: Waste is separated at the point of generation, not post-collection.

Solvent Compatibility: Yatein is often dissolved in DMSO.[1] DMSO penetrates skin and

gloves rapidly, carrying the toxin with it. Waste containers must be compatible with

aggressive organic solvents (HDPE or Glass).[1]

Destruction Verification: The only validated method for destroying the lactone ring structure

of lignans is thermal oxidation (incineration).
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Figure 1: Decision matrix for Yatein waste segregation ensuring total thermal destruction.[1]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Consumables)
Applicability: Pipette tips, weigh boats, contaminated gloves, bench paper.[1]

Primary Containment: Immediately place items into a clear, 4-mil polyethylene bag located

inside the fume hood. Do not remove items from the hood to discard them.

Seal & Secondary Containment: When the bag is full, seal it with tape. Place this bag into a

yellow hazardous waste bag (universally coded for incineration) or a rigid waste drum.

Labeling: Affix a hazardous waste label.

Constituents: "Solid Debris contaminated with Yatein (Lignan)."[1]
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Hazard Checkbox: Toxic, Irritant.[1][2]

Protocol B: Liquid Waste (Solutions)
Applicability: DMSO stocks, cell culture media >1µM concentration.[1]

Container Selection: Use an amber glass bottle or High-Density Polyethylene (HDPE)

carboy.[1] Avoid standard LDPE squirt bottles as DMSO can degrade them over time.[1]

Transfer: Pour waste using a funnel within the fume hood.

Rinsing (The Critical Step):

Do NOT rinse the original vessel with water. Yatein is hydrophobic.

Rinse 1: Rinse the vessel with a small volume of Ethanol or Acetone. Add this rinsate to

the waste container.

Rinse 2: Rinse with water.[1][3][4] Add to waste container.

Closure: Cap the waste container tightly. Do not leave a funnel in the neck.

Protocol C: Pure Substance Disposal
Applicability: Expired vials or bulk powder.[1]

Do Not Empty: Do not attempt to empty the vial. The dust risk outweighs the volume savings.

Encapsulate: Place the entire vial (cap on) into a sealable plastic bag.

Overpack: Place the bag into a wide-mouth plastic jar designated for "Lab Pack" disposal.

Part 4: Emergency Spill Response (Bioactive Powder)
Because Yatein targets DNA topoisomerase, inhalation of the powder is the highest risk

scenario.

Spill Kit Requirements:

Nitrile gloves (double layer recommended).[1]
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P100/N95 Particulate respirator (if outside a hood).[1]

Solvent: Ethanol or 70% Isopropanol (Yatein is not water-soluble).[1]
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Figure 2: Workflow for mitigating Yatein spills, emphasizing dust suppression.[1]

Cleanup Procedure:

Dampen: If powder is spilled, do not dry sweep.[1] Lay a paper towel soaked in ethanol over

the powder to prevent aerosolization.

Wipe: Wipe up the material using the damp towel.

Decontaminate: Scrub the surface with a detergent solution to remove oily residues, followed

by a water rinse.

Verify: If a UV lamp is available, check the surface (lignans often fluoresce or absorb UV,

though Yatein's specific fluorescence is weak, visual inspection for white powder residue is

standard).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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